Cas no 2680760-79-4 (benzyl N-2-(4-bromo-2-methoxyphenyl)ethylcarbamate)

• Product Name: benzyl N-2-(4-bromo-2-methoxyphenyl)ethylcarbamate
• CAS No: 2680760-79-4
• MF: C₁₇H₁₈BrNO₃
• MW: 364.233724117279
• CID: 5624235
• PubChem ID: 165921202
• Update Time: 2025-05-24

benzyl N-2-(4-bromo-2-methoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680760-79-4
• benzyl N-[2-(4-bromo-2-methoxyphenyl)ethyl]carbamate
• EN300-28300247
• benzyl N-2-(4-bromo-2-methoxyphenyl)ethylcarbamate

• Inchi： 1S/C17H18BrNO3/c1-21-16-11-15(18)8-7-14(16)9-10-19-17(20)22-12-13-5-3-2-4-6-13/h2-8,11H,9-10,12H2,1H3,(H,19,20)
• InChI Key： UYWZUVJYDLEACA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 363.04701g/mol
• Monoisotopic Mass: 363.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-2-(4-bromo-2-methoxyphenyl)ethylcarbamate

Benzyl N-2-(4-Bromo-2-Methoxyphenyl)Ethylcarbamate: A Comprehensive Overview

Benzyl N-2-(4-bromo-2-methoxyphenyl)ethylcarbamate, also known by its CAS number 2680760-79-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a substituted phenyl moiety and an ethylcarbamate functional group. The presence of a bromine atom and a methoxy group on the aromatic ring introduces additional complexity and reactivity, making it a valuable molecule for various applications.

The synthesis of benzyl N-2-(4-bromo-2-methoxyphenyl)ethylcarbamate typically involves multi-step reactions, often starting with the preparation of the substituted phenol derivative. The introduction of the methoxy and bromine substituents is crucial for determining the compound's chemical properties and biological activity. Recent studies have highlighted the importance of such substitutions in modulating the molecule's solubility, stability, and interactions with biological systems.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The ethylcarbamate group is known to exhibit bioisosteric properties, making it a valuable component in designing bioactive molecules. For instance, researchers have explored its role in inhibiting specific enzymes involved in metabolic pathways, which could lead to novel therapeutic agents for conditions such as cancer or neurodegenerative diseases.

In addition to its pharmacological applications, benzyl N-2-(4-bromo-2-methoxyphenyl)ethylcarbamate has shown potential in materials science. Its unique structure allows for the formation of stable polymers or coatings with tailored properties. Recent advancements in polymer chemistry have demonstrated how such compounds can be integrated into high-performance materials, enhancing their mechanical strength and thermal stability.

The substitution pattern on the aromatic ring also plays a critical role in determining the compound's electronic properties. The methoxy group acts as an electron-donating substituent, while the bromine atom introduces electron-withdrawing effects. This balance of electronic interactions makes the molecule versatile for use in both organic synthesis and electronic applications.

From an environmental standpoint, understanding the degradation pathways of benzyl N-2-(4-bromo-2-methoxyphenyl)ethylcarbamate is essential for assessing its ecological impact. Recent studies have focused on its biodegradation under various conditions, revealing that it undergoes hydrolysis under alkaline conditions to form less complex byproducts. These findings are crucial for ensuring sustainable practices in its production and disposal.

In conclusion, benzyl N-2-(4-bromo-2-methoxyphenyl)ethylcarbamate (CAS No: 2680760-79-4) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with recent research advancements, positions it as a key player in both academic and industrial settings. As further studies unravel its full potential, this compound is poised to contribute significantly to innovative solutions in medicine, materials science, and beyond.